Phorbol esters

Phorbol esters are a class of naturally occurring polyhydroxylated diterpenoids isolated primarily from the Euphorbia genus of plants. These compounds possess potent biological activities, particularly in the induction and modulation of cell growth, differentiation, and proliferation. Structurally, phorbol esters consist of a phorbol moiety linked to various alcohol groups via an ester bond. The most well-known representative is 12-O-Tetradecanoylphorbol-13-acetate (TPA), which has been widely used in research due to its strong activation of protein kinase C (PKC). In addition to their role as PKC activators, phorbol esters have been implicated in various biological processes, including inflammation, tumor promotion, and oncogenesis. Their broad spectrum of activities makes them valuable tools in fields such as cell biology, immunology, and pharmacology.

Chemical Name	CAS	MF
Sapintoxin D	80998-07-8	C₃₀H₃₇NO₈
12-O-Hexadecanoyl-16-hydroxyphorbol-13-acetate	53202-98-5	C₃₈H₆₀O₉
Decanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9a-(2-methyl-1-oxobutoxy)-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI)	250268-56-5	C₃₅H₅₄O₈
12-Deoxyphorbol-13,20-diacetate	25090-76-0	C₂₄H₃₂O₇
Phorbol 12-myristate 13-acetate	16561-29-8	C₃₆H₅₆O₈
	41568-95-0	C₃₂H₄₂O₈
2-Butenoic acid,2-methyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester, (2E)-	25090-72-6	C₂₇H₃₆O₇
4,9,13,20-Tetrahydroxy-1,6-tigliadien-3-one; (4β,9α,13α)-form, 13-Pentadecanoyl	936628-34-1	C₃₅H₅₆O₆
(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-9-[(2-methylbutanoyl)oxy]-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl dodecanoate	250268-59-8	C₃₇H₅₈O₈
N/A	64626-48-8	C₃₂H₄₂O₈

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